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Introduction

VT103 is an orally active and selective small molecule inhibitor of TEA Domain Transcription
Factor 1 (TEAD1) palmitoylation.[1][2][3][4][5] By blocking the auto-palmitoylation of TEAD
proteins, VT103 disrupts the interaction between TEAD and the transcriptional co-activators
YAP and TAZ.[1][3][5] This inhibitory action effectively suppresses the transcription of genes
regulated by the Hippo signaling pathway, which are often implicated in cell proliferation and
survival. Consequently, VT103 has demonstrated anti-proliferative and anti-tumor activity,
making it a valuable tool for cancer research, particularly in tumors with a dysregulated Hippo
pathway, such as those with NF2 deficiency.[2][6]

Physicochemical and Handling Properties

Proper handling and storage of VT103 are critical for maintaining its stability and ensuring
experimental reproducibility.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15543691#bc-rfq
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.medchemexpress.com/vt103.html
https://www.medkoo.com/products/46033
https://www.selleckchem.com/products/vt103.html
https://www.caymanchem.com/product/42327/vt103
https://www.dcchemicals.com/product_show-vt103.html?datasheet=datasheet
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.medchemexpress.com/vt103.html
https://www.selleckchem.com/products/vt103.html
https://www.dcchemicals.com/product_show-vt103.html?datasheet=datasheet
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.medkoo.com/products/46033
https://www.pnas.org/doi/10.1073/pnas.2425984122
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#how-to-dissolve-and-prepare-vt103-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of VT103

Property Value

CAS Number 2290608-13-6[1][2][3][4]
Molecular Formula Ci1sH17F3N4O2S[1][2][4]

Molecular Weight 410.42 g/mol [2][3]

Appearance Solid, Off-white to gray powder[1][7]

| Purity | 298%[4] |

Table 2: Solubility Data

Solvent Concentration Notes

Use of fresh, anhydrous

DMSO is critical as

moisture can significantly
50-82 mg/mL (approx. 122- reduce solubility.[1][3]

DMSO ) )

200 mM)[1][31[7] Ultrasonic assistance may
be required for complete
dissolution at higher
concentrations.[1][7]

Ethanol 4 mg/mL[3]

| Water | Insoluble[3] | - |

Table 3: Storage Conditions
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Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[1][3]
4°C 2 years[1]

In Solvent (Stock Solution) -80°C 6 months to 2 years[1][3][5]
-20°C 1 month to 1 year[1][3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot stock solutions into single-use volumes before storage.[1][3]

Mechanism of Action: Hippo Signaling Pathway

VT103 targets TEADL1, a key downstream effector of the Hippo signaling pathway. In cancers
where the Hippo pathway is inactivated (e.g., through NF2 mutation), the co-activators YAP
and TAZ translocate to the nucleus, bind to TEAD transcription factors, and drive the
expression of genes that promote cell proliferation and inhibit apoptosis. VT103 functions by
preventing the auto-palmitoylation of TEADL1, a critical post-translational modification that is
required for YAP/TAZ binding. This disruption inhibits the formation of the oncogenic YAP/TAZ-
TEAD complex.
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Caption: The Hippo Signaling Pathway and the mechanism of action of VT103.
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Experimental Protocols

This protocol describes the preparation of a 50 mM stock solution in DMSO.

Materials:

VT103 powder

Anhydrous DMSO (newly opened bottle recommended)[1][3][7]
Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate the VT103 vial to room temperature before opening.

Calculate the required mass of VT103 for your desired stock concentration and volume. For
example, to make 1 mL of a 50 mM stock solution:

o Mass (mg) = 50 mmol/L * 410.42 g/mol * 0.001 L = 20.52 mg

Weigh out the calculated mass of VT103 powder and place it in a sterile tube.
Add the appropriate volume of anhydrous DMSO.

Vortex the solution thoroughly for 1-2 minutes.

If the solid is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes,
or until the solution is clear.[1][7]

Once fully dissolved, aliquot the stock solution into single-use, sterile tubes to avoid
contamination and repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term
storage (up to 1 year).[1]
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Table 4: Stock Solution Preparation Guide (for VT103, MW = 410.42)

Desired Stock

ST - Volume for 1 mg Volume for 5 mg Volume for 10 mg
1 mMm 2.4366 mL 12.1829 mL 24.3659 mL

5 mM 0.4873 mL 2.4366 mL 4.8732 mL

10 mM 0.2437 mL 1.2183 mL 2.4366 mL

50 mM 48.73 pL 243.66 pL 487.32 pL

(Data derived from vendor calculations)[1]

This protocol provides a general method for assessing the effect of VT103 on cell proliferation,
for example, using a resazurin-based assay (e.g., CellTiter-Blue) or tetrazolium-based assay
(e.g., MTT, MTS).[8]

Materials:

Target cells (e.g., NF2-deficient NCI-H226 or BRAF V600E KTORS81 cells)[1][9]

Complete cell culture medium

96-well clear or opaque-walled (for fluorescence/luminescence) tissue culture plates

VT103 stock solution (from Protocol 1)

Cell viability reagent (e.g., Resazurin, MTT, MTS, WST-8)[8]

Plate reader (spectrophotometer or fluorometer)
Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 2,000-
10,000 cells/well) in 100 pL of complete medium. Incubate for 24 hours to allow for cell
attachment.
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Compound Preparation: Prepare serial dilutions of VT103 in complete culture medium from
the DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control)
is constant and non-toxic (typically < 0.5%).

Treatment: Remove the medium from the wells and add 100 pL of the medium containing the
desired concentrations of VT103 (e.g., 0.1 nM to 10 uM). Include wells for "cells + vehicle
(DMSO)" and "medium only" (background control).

Incubation: Incubate the plate for the desired duration (e.g., 72 to 168 hours).[9]

Assay Development: Add the cell viability reagent according to the manufacturer's
instructions (e.g., add 20 pL of MTS solution and incubate for 1-4 hours).[8]

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the
appropriate wavelength.

Analysis: Subtract the background reading, normalize the data to the vehicle control, and
plot the results as percent viability versus log[VT103]. Calculate the ICso value using non-
linear regression analysis.
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Caption: A general workflow for a cell viability experiment using VT103.
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Summary of Quantitative Experimental Data

Table 5: Reported Efficacy and Dosage of VT103

Parameter Value Cell Line | Model Notes

Demonstrates high
YAP Reporter potency in a target-
ICso 1.02 nM[1][4] .
Assay specific cellular

assay.

Concentration used to
demonstrate
selectivity for TEAD1
over TEAD2, 3, and 4.

In Vitro Concentration 3 uM[1][4] HEK293T cells

Selectively disrupted

YAP-TEAD1

interaction after 4 or
In Vitro Concentration 3 uM* NCI-H226 cells

24 hours. (Source

states 3 mmol/L, likely

a typo for uM)[1]

| In Vivo Dosage | 0.3 - 10 mg/kg[1][4][7] | Mouse Xenograft Models (NCI-H2373, NCI-H226) |
Oral administration (p.o.) once daily was shown to block tumor growth. |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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